Cas no 63475-29-6 (Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a naphthyridine derivative with potential applications in pharmaceutical and chemical research. Its structure features a carboxylate ester group at the 3-position and ethyl and methyl substituents at the 1- and 7-positions, respectively, contributing to its reactivity and versatility in synthetic pathways. The compound's 4-oxo-1,4-dihydro core enhances its utility as an intermediate in the synthesis of biologically active molecules, particularly in the development of antimicrobial or anticancer agents. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The product is typically characterized by high purity and stability under standard storage conditions.
Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate structure
63475-29-6 structure
Product Name:Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
CAS No:63475-29-6
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD05258142
CID:1659221
PubChem ID:604668
Update Time:2025-06-12

Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-, methyl ester
    • 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid methyl ester; Methyl nalidixate; Nalidixic acid methyl ester
    • Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylate #
    • HMS2704J18
    • Nalidixic Acid Methyl Ester
    • SMR000291354
    • 1,8-naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, methyl ester
    • HMS1642A08
    • 63475-29-6
    • A923524
    • ALBB-024428
    • MLS000719086
    • methyl 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
    • CHEMBL1874520
    • AKOS000716602
    • DTXSID801331311
    • methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • methyl1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • CS-0312972
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylic acid, methyl ester
    • STK720096
    • MFCD05258142
    • CCG-180073
    • BS-4570
    • HAXZNPSPJMKMIQ-UHFFFAOYSA-N
    • Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
    • MDL: MFCD05258142
    • Inchi: 1S/C13H14N2O3/c1-4-15-7-10(13(17)18-3)11(16)9-6-5-8(2)14-12(9)15/h5-7H,4H2,1-3H3
    • InChI Key: HAXZNPSPJMKMIQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OC)=CN(CC)C2C1=CC=C(C)N=2

Computed Properties

  • Exact Mass: 246.10052
  • Monoisotopic Mass: 246.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.5Ų

Experimental Properties

  • PSA: 59.5

Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Pricemore >>

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Additional information on Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Comprehensive Overview of Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 63475-29-6)

Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 63475-29-6) is a specialized organic compound belonging to the 1,8-naphthyridine family. This heterocyclic molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound's carboxylate ester moiety and oxo-dihydro configuration make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for naphthyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in how Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate can be modified to enhance its bioavailability or target specificity. The compound's CAS No. 63475-29-6 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The preparation typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times. These innovations align with the broader trend of green chemistry, which emphasizes sustainable and efficient synthetic methods.

The pharmacological potential of 1,8-naphthyridine derivatives is another hot topic. Preliminary studies suggest that compounds like Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate may exhibit antimicrobial or anti-inflammatory properties. However, further in vitro and in vivo studies are needed to validate these effects and explore possible therapeutic applications.

From an industrial perspective, the compound's stability and solubility are key considerations. Its methyl ester group enhances lipophilicity, which can influence formulation strategies in drug development. Researchers are also investigating its compatibility with various excipients and delivery systems, addressing challenges related to drug absorption and bioavailability.

In the context of material science, Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate has been explored as a building block for organic semiconductors and luminescent materials. Its conjugated system and electron-rich structure make it a candidate for optoelectronic applications, such as OLEDs or sensors. This aligns with the growing interest in sustainable materials and renewable energy technologies.

Analytical characterization of this compound often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for both research and industrial applications. The compound's CAS No. 63475-29-6 is frequently cross-referenced in analytical reports to maintain consistency across studies.

As the scientific community continues to explore 1,8-naphthyridine chemistry, compounds like Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate will likely remain at the forefront of innovation. Their versatility and potential applications in drug discovery, agrochemicals, and advanced materials make them invaluable to researchers worldwide.

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